Cas no 2138141-55-4 (1-(3-Aminooxolan-2-yl)-2-methoxyethan-1-one)

• Product Name: 1-(3-Aminooxolan-2-yl)-2-methoxyethan-1-one
• CAS No: 2138141-55-4
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 6414959
• PubChem ID: 165462549
• Update Time: 2025-06-08

1-(3-Aminooxolan-2-yl)-2-methoxyethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138141-55-4
• EN300-795858
• 1-(3-aminooxolan-2-yl)-2-methoxyethan-1-one
• 1-(3-Aminooxolan-2-yl)-2-methoxyethan-1-one

• Inchi： 1S/C7H13NO3/c1-10-4-6(9)7-5(8)2-3-11-7/h5,7H,2-4,8H2,1H3
• InChI Key： UJYPBEIOSVPKHJ-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(COC)=O)N

Computed Properties

• Exact Mass: 159.08954328g/mol
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 61.6Ų

Additional information on 1-(3-Aminooxolan-2-yl)-2-methoxyethan-1-one

Introduction to 1-(3-Aminooxolan-2-yl)-2-methoxyethan-1-one (CAS No. 2138141-55-4)

1-(3-Aminooxolan-2-yl)-2-methoxyethan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 2138141-55-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a unique structural framework that combines an oxolane ring with an aminomethyl and methoxyethyl group, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural complexity of 1-(3-Aminooxolan-2-yl)-2-methoxyethan-1-one presents a rich scaffold for chemical modifications, making it a valuable candidate for further exploration in drug discovery programs.

The oxolane ring, a five-membered heterocyclic structure containing one oxygen atom, is known for its stability and versatility in organic synthesis. Its presence in 1-(3-Aminooxolan-2-yl)-2-methoxyethan-1-one contributes to the compound's overall rigidity, which can be advantageous in binding to biological targets with high specificity. The aminomethyl group attached to the oxolane ring introduces a basic nitrogen atom, which can participate in hydrogen bonding interactions with polar residues in proteins or enzymes. This feature is particularly relevant in the design of enzyme inhibitors or receptor modulators.

The methoxyethyl group at the other end of the molecule adds another layer of functional diversity. The methoxy group can influence the electronic properties of the adjacent carbon atoms, potentially affecting the compound's reactivity and binding affinity. Additionally, the ethyl chain provides a hydrophobic moiety that can enhance solubility or membrane permeability, depending on the overall context of the drug candidate. These structural elements make 1-(3-Aminooxolan-2-yl)-2-methoxyethan-1-one a promising intermediate for synthesizing more complex molecules with tailored pharmacological properties.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their prevalence in biologically active natural products and synthetic drugs. The oxolane ring, in particular, has been explored in various therapeutic contexts, including antimicrobial, anti-inflammatory, and anticancer agents. Researchers have leveraged its structural features to develop molecules that interact selectively with biological targets. For instance, derivatives of oxolane have been shown to disrupt bacterial cell wall synthesis or inhibit enzymes involved in cancer cell proliferation.

The amine functionality in 1-(3-Aminooxolan-2-yl)-2-methoxyethan-1-one offers further opportunities for chemical manipulation. Amines are versatile handles for forming covalent bonds with other molecules, enabling the development of prodrugs or conjugates that enhance delivery or target specificity. Moreover, amine-containing compounds are often metabolically stable and can be easily modified through reductive amination, diazotization reactions, or coupling with carboxylic acids via amide bond formation.

Recent advancements in computational chemistry have facilitated the rapid screening of large libraries of compounds like 1-(3-Aminooxolan-2-yl)-2-methoxyethan-1-one for potential biological activity. Machine learning models and molecular docking simulations have been employed to predict binding affinities and identify promising candidates for experimental validation. These computational tools have accelerated the drug discovery process by allowing researchers to prioritize molecules based on their predicted efficacy and selectivity.

The methoxy group in 1-(3-Aminooxlan-2-yi)-2-methoxyethan-l-one also plays a crucial role in modulating physicochemical properties such as lipophilicity and metabolic stability. Methoxymethyl (MOM) ethers are commonly used protecting groups in organic synthesis due to their stability under various reaction conditions while being removable under mild acidic or basic conditions. This characteristic makes 1-(3-Aminooxlan-l-yi)-2-methoxyehanol-l-one a versatile building block for constructing complex molecules that require selective functionalization.

In conclusion, 1-(3-Aminooxlan - 2 - yl) - 2 - methoxylethan - l - one ( CAS No . 213814l - 55 - 4 ) represents an intriguing compound with potential applications across multiple therapeutic areas . Its unique structural features , including the oxolane ring , amine functionality , and methoxyethyl side chain , provide a rich foundation for further chemical exploration . As research continues to uncover new methodologies for drug design and synthesis , compounds like this are likely to play an increasingly important role in developing next-generation pharmaceuticals .